Cas no 889062-05-9 (N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide)

N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide structure
889062-05-9 structure
Product Name:N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
CAS No:889062-05-9
Molecular Formula:C10H18N4O2
Molecular Weight:226.27552
MDL:MFCD11870864
CID:69355
PubChem ID:135742572

N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Properties

Names and Identifiers

    • N-(tert-Butyl)-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
    • 1H-1,2,4-Triazole-1-carboxamide, N-(1,1-dimethylethyl)-2,5-dihydro-3-(1-methylethyl)-5-oxo-
    • N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
    • N-tert-butyl-3-oxo-5-propan-2-yl-1H-1,2,4-triazole-2-carboxamide
    • N-TERT-BUTYL-3-ISOPROPYL-5-OXO-2,5-DIHYDRO-1H-1,2,4-TRIAZOLE-1-CARBOXAMIDE
    • 3-Isopropyl-5-oxo-4,5-dihydro-[1,2,4]triazole-1-carboxylic acid tert-butylamide
    • FT-0710680
    • AKOS015841678
    • Amicarbazone Impurity 1
    • Amicarbazone-desamino 100 microg/mL in Acetonitrile
    • 1H-1,2,4-Triazole-1-carboxamide, N-(1,1-dimethylethyl)-2,5-dihydro-3-(1-methylethyl)-5-oxo-; N-(1,1-Dimethylethyl)-2,5-dihydro-3-(1-methylethyl)-5-oxo-1H-1,2,4-triazole-1-carboxamide
    • A842996
    • AMY2501
    • SB39634
    • 889062-05-9
    • N-tert-butyl-3-oxidanylidene-5-propan-2-yl-1H-1,2,4-triazole-2-carboxamide
    • N-tert-butyl-5-oxo-3-propan-2-yl-4H-1,2,4-triazole-1-carboxamide
    • Desamino amicarbazone
    • N-tert-butyl-5-oxo-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
    • CS-0341907
    • Amicarbazone-desamino
    • DTXSID30674036
    • MDL: MFCD11870864
    • InChIKey: ROZCMVNPWNQNEH-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H18N4O2/c1-6(2)7-11-8(15)14(13-7)9(16)12-10(3,4)5/h6H,1-5H3,(H,12,16)(H,11,13,15)
    • SMILES: CC(C1=NC(N(N1)C(NC(C)(C)C)=O)=O)C

Computed Properties

  • Exact Mass: 226.14300
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 226.143
  • Heavy Atom Count: 16
  • Complexity: 341
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 73.8A^2

Experimental Properties

  • LogP: 1.44190
  • PSA: 79.78000
  • Refractive Index: 1.565
  • Melting Point: 203-205°C
  • Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
  • Density: 1.21

N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Security Information

N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB98130-50mg
N-(tert-Butyl)-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
889062-05-9
50mg
$413.00 2024-04-19
Ambeed
A875930-5g
N-(tert-Butyl)-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
889062-05-9 95+%
5g
$2399.0 2024-08-02
eNovation Chemicals LLC
D970297-100mg
3-Isopropyl-5-oxo-4,5-dihydro-[1,2,4]triazole-1-carboxylic acid tert-butylamide
889062-05-9 97%
100mg
$230 2022-10-16
TRC
B693045-50mg
N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
889062-05-9
50mg
$ 195.00 2023-09-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0695-1g
3-Isopropyl-5-oxo-4,5-dihydro-[1,2,4]triazole-1-carboxylic acid tert-butylamide
889062-05-9 97%
1g
4223.25CNY
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1412577-50mg
3-Isopropyl-5-oxo-4,5-dihydro-[1,2,4]triazole-1-carboxylic acid tert-butylamide
889062-05-9 98%
50mg
¥1413.00

N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:889062-05-9)N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
A842996
Purity:99%
Quantity:5g
Price($):2159.0